Cas no 22730-78-5 (3,7,11,17-Tetraazabicyclo[11.3.1]heptadeca-1(17),13,15-triene,2,12-dimethyl-, (2R,12S)-rel-)

• Product Name: 3,7,11,17-Tetraazabicyclo[11.3.1]heptadeca-1(17),13,15-triene,2,12-dimethyl-, (2R,12S)-rel-
• CAS No: 22730-78-5
• MF: C₁₅H₂₆N₄
• MW: 262.393743038177
• CID: 258707
• PubChem ID: 300559
• Update Time: 2025-04-19

3,7,11,17-Tetraazabicyclo[11.3.1]heptadeca-1(17),13,15-triene,2,12-dimethyl-, (2R,12S)-rel- Chemical and Physical Properties

Names and Identifiers

• 3,7,11,17-Tetraazabicyclo[11.3.1]heptadeca-1(17),13,15-triene,2,12-dimethyl-, (2R,12S)-rel-
• 2,12-dimethyl-3,7,11,17-tetrazabicyclo[11.3.1]heptadeca-1(17),13,15-triene
• 2,12-dimethyl-3,7,11,17-tetraaza-bicyclo[11.3.1]heptadeca-1(17),13,15-triene
• 2,12-dimethyl-3,7,11-triaza-1(2,6)-pyridina-cyclododecaphane
• AC1L6WJY
• meso-2,12-dimethyl-3,7,11,14-tetraazabicyclo[11.3.1]heptadeca-1(17),13,15-triene
• meso-2,12-dimethyl-3,7,11,17-tetraazabicyclo[11.3.1]heptadeca-1(17)13,15-trien
• NSC175433
• pyo[14]eneN4
• SureCN9404692
• 22730-78-5
• SCHEMBL9404692
• DTXSID30306320
• NSC-175433

• Inchi： 1S/C15H26N4/c1-12-14-6-3-7-15(19-14)13(2)18-11-5-9-16-8-4-10-17-12/h3,6-7,12-13,16-18H,4-5,8-11H2,1-2H3
• InChI Key： KUEBCHQWGRSAKE-UHFFFAOYSA-N
• SMILES： N1CCCNCCCNC(C)C2C=CC=C(C1C)N=2

Computed Properties

• Exact Mass: 262.21598
• Monoisotopic Mass: 262.216
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 49Ų

Experimental Properties

• Density: 0.931
• Boiling Point: 414.6°C at 760 mmHg
• Flash Point: 204.5°C
• Refractive Index: 1.473
• PSA: 48.98
• LogP: 2.75260